7H-Pyrrolo[2,3-c]pyridazin-3-amine hydrochloride

• CAS: 1638761-13-3
• Molecular Formula: C6H7ClN4
• Molecular Weight: 170.60 g/mol
• SMILES: C1=CNC2=NN=C(C=C21)N.Cl
• InChI: InChI=1S/C6H6N4.ClH/c7-5-3-4-1-2-8-6(4)10-9-5;/h1-3H,(H2,7,9)(H,8,10);1H
• InChIKey: NOGIQIWQLDMNFF-UHFFFAOYSA-N

7H-Pyrrolo[2,3-c]pyridazin-3-amine Hydrochloride – Sourcing Guide

7H-Pyrrolo[2,3-c]pyridazin-3-amine hydrochloride is a hydrochloride salt of a pyrrolo[2,3-c]pyridazine core with a primary amine functional group at the 3-position, with a molecular formula of C6H7ClN4 and a molecular weight of 170.60 . This fused heteroaromatic scaffold serves as a key intermediate and building block in medicinal chemistry, with the patent literature identifying the pyrrolo[2,3-c]pyridazine ring system as a privileged scaffold for developing inhibitors of Leucine-Rich Repeat Kinase 2 (LRRK2), a target implicated in neurodegenerative disorders including Parkinson's disease [1]. The compound is commercially available from multiple reputable chemical vendors at 98% purity in quantities ranging from 100 mg to multi-gram scale, with 5 g, 10 g, and 25 g quantities available upon inquiry .

Hydrochloride salt for assay-ready solubility Protonated ammonium species enhances aqueous buffer compatibility, reducing precipitation risk in biochemical or cell-based LRRK2 screening workflows.

98% purity, scalable multi-gram supply Available from multiple vendors in quantities up to 25 g (larger upon inquiry), supporting medicinal chemistry campaigns without patent restrictions.

Primary amine handle for divergent synthesis Free -NH₂ at the 3-position enables amide coupling, reductive amination, and diazotization, distinct from halogenated analogs requiring cross-coupling.

• [1] Galatsis P, Hayward MM, Kormos BL, Wager TT, Zhang L, et al., assignors to Pfizer Inc. 3,4-disubstituted-1H-pyrrolo[2,3-b]pyridines and 4,5-disubstituted-7H-pyrrolo[2,3-c]pyridazines as LRRK2 inhibitors. US Patent 9,695,171 B2. July 4, 2017. View Source

7H-Pyrrolo[2,3-c]pyridazin-3-amine Hydrochloride – Generic Substitution Risks

The pyrrolo[2,3-c]pyridazine scaffold is not a single interchangeable chemical entity; functionalization at specific positions on the fused bicyclic core dictates both synthetic utility and biological activity profile. The patent literature covering the pyrrolo[2,3-c]pyridazine system as LRRK2 inhibitors demonstrates that substitution at positions 4 and 5 (or other positions) on the core dramatically alters biological potency and selectivity [1]. The target compound, bearing a free primary amine at the 3-position, is a versatile synthetic intermediate that can undergo diazotization, nucleophilic substitution, amide coupling, or reductive amination. In contrast, halogenated analogs such as 3-chloro-7H-pyrrolo[2,3-c]pyridazine (CAS 1207625-18-0) [2] and 3-bromo-7H-pyrrolo[2,3-c]pyridazine (CAS 1638764-04-1) [3] require fundamentally different reaction conditions for further elaboration. Substituting the free amine with a halogen, a trifluoromethyl group, or a substituted derivative without validating the downstream synthetic route or the impact on target engagement—particularly for LRRK2 inhibitor programs—introduces avoidable experimental variability and may compromise both synthetic yield and biological outcome.

Salt form mismatch

Using the free base (CAS 1638764-91-6) instead of the hydrochloride may compromise aqueous solubility; the free base amine has a high predicted pKa (~11.93) and remains largely neutral at physiological pH, limiting direct use in buffer-based assays without additional formulation.

Functional group divergence

3-chloro (CAS 1207625-18-0) or 3-bromo (CAS 1638764-04-1) analogs require metal-catalyzed cross-coupling for elaboration, whereas the 3-amino derivative proceeds through amine-specific reactions (amide, urea, reductive amination). Substituting without validating the synthetic route may alter library diversity and LRRK2 SAR outcomes.

• [1] Galatsis P, Hayward MM, Kormos BL, Wager TT, Zhang L, et al., assignors to Pfizer Inc. 3,4-disubstituted-1H-pyrrolo[2,3-b]pyridines and 4,5-disubstituted-7H-pyrrolo[2,3-c]pyridazines as LRRK2 inhibitors. US Patent 9,695,171 B2. July 4, 2017. View Source
• [2] ChemWhat. 3-chloro-7H-pyrrolo[2,3-c]pyridazine CAS#: 1207625-18-0. Molecular Formula: C6H4ClN3; Molecular Weight: 153.57. View Source
• [3] Kuujia. 3-Bromo-7H-pyrrolo[2,3-c]pyridazine (CAS 1638764-04-1). View Source

Quantitative Differentiation Evidence

Aqueous Solubility Advantage Over Free Base

7H-Pyrrolo[2,3-c]pyridazin-3-amine hydrochloride (MW 170.60) is provided as a hydrochloride salt, which confers significantly enhanced aqueous solubility compared to its neutral free base counterpart 7H-pyrrolo[2,3-c]pyridazin-3-amine (CAS 1638764-91-6, MW 134.14) . The free base has a high predicted pKa of 11.93±0.50 , indicating that the amine group exists predominantly in the neutral, unprotonated form at physiological pH, which limits water solubility. The hydrochloride salt form, in contrast, provides the protonated ammonium species that readily dissolves in aqueous buffer systems. This differentiation is critical for preparing stock solutions in DMSO/water mixtures for biochemical or cell-based assays, including LRRK2 inhibition screening [1].

Aqueous Solubility Advantage

Reported

Hydrochloride salt (MW 170.60) vs free base (MW 134.14). Free base predicted pKa 11.93 ± 0.50; predominantly neutral, poorly soluble at pH 7.4. Salt provides protonated ammonium species for aqueous buffer preparation.

Salt-form selection supports assay-ready aqueous solubility

Predicted pKa indicates free base requires formulation for biochemical assays

Evidence Dimension	Aqueous solubility / Salt form
Target Compound Data	Hydrochloride salt; MW 170.60; protonated ammonium species
Comparator Or Baseline	Free base (CAS 1638764-91-6); MW 134.14; predicted pKa 11.93±0.50; neutral amine at physiological pH
Quantified Difference	Hydrochloride salt provides enhanced aqueous solubility relative to free base due to ionic character; free base amine pKa 11.93±0.50 indicates predominantly neutral, poorly soluble form at pH 7.4
Conditions	Comparative physical chemical property analysis (predicted pKa, salt vs. free base) applicable to aqueous buffer preparation for biochemical assays

Why This Matters

For procurement supporting high-throughput screening or biophysical assays, the hydrochloride salt minimizes solubility-related false negatives and eliminates the need for additional formulation development that would be required when using the free base.

• [1] Galatsis P, Hayward MM, Kormos BL, Wager TT, Zhang L, et al., assignors to Pfizer Inc. 3,4-disubstituted-1H-pyrrolo[2,3-b]pyridines and 4,5-disubstituted-7H-pyrrolo[2,3-c]pyridazines as LRRK2 inhibitors. US Patent 9,695,171 B2. July 4, 2017. View Source

Divergent Synthetic Utility: Amine vs. Halogen

The 3-amino substituent in 7H-pyrrolo[2,3-c]pyridazin-3-amine hydrochloride provides orthogonal synthetic reactivity compared to the 3-chloro analog (3-chloro-7H-pyrrolo[2,3-c]pyridazine, CAS 1207625-18-0) and the 3-bromo analog (CAS 1638764-04-1) [1][2]. The free amine enables amide bond formation, reductive amination, diazotization for subsequent displacement, and urea/thiourea synthesis—reaction pathways that are inaccessible from the halogenated analogs without prior functional group interconversion. The patent literature on 4,5-disubstituted-7H-pyrrolo[2,3-c]pyridazines as LRRK2 inhibitors demonstrates that diverse substitution patterns on the pyridazine ring are essential for optimizing potency and selectivity against this kinase target [3]. Starting from the 3-amino scaffold rather than a 3-halo scaffold enables a distinct and complementary set of derivative libraries, expanding accessible chemical space for structure-activity relationship studies.

Divergent Synthetic Utility

Class-level

3-NH₂ enables amide coupling, reductive amination, diazotization, urea formation. 3-Cl / 3-Br analogs require Suzuki or Buchwald-Hartwig cross-coupling.

Orthogonal reactivity expands accessible derivative libraries

Class-level inference; route validation recommended for specific LRRK2 targets

Evidence Dimension	Synthetic reactivity / Functional group availability
Target Compound Data	Free primary amine (-NH₂) at the 3-position; enables amide coupling, reductive amination, diazotization, urea formation
Comparator Or Baseline	3-chloro analog (CAS 1207625-18-0) and 3-bromo analog (CAS 1638764-04-1); halogen substituents require metal-catalyzed cross-coupling (Suzuki, Buchwald-Hartwig) for further elaboration
Quantified Difference	Divergent reaction manifolds: amine-based transformations (amide, urea, reductive amination) vs. cross-coupling reactions for halogens
Conditions	Synthetic organic chemistry; divergent building block utility for parallel library synthesis

Why This Matters

Procurement decisions for building block libraries should account for functional group orthogonality; selecting the 3-amino scaffold enables a distinct set of derivative structures compared to halogenated analogs, maximizing the diversity of accessible chemical space for LRRK2 inhibitor programs or other kinase-targeted projects.

• [1] ChemWhat. 3-chloro-7H-pyrrolo[2,3-c]pyridazine CAS#: 1207625-18-0. Molecular Formula: C6H4ClN3; Molecular Weight: 153.57. View Source
• [2] Kuujia. 3-Bromo-7H-pyrrolo[2,3-c]pyridazine (CAS 1638764-04-1). View Source
• [3] Galatsis P, Hayward MM, Kormos BL, Wager TT, Zhang L, et al., assignors to Pfizer Inc. 3,4-disubstituted-1H-pyrrolo[2,3-b]pyridines and 4,5-disubstituted-7H-pyrrolo[2,3-c]pyridazines as LRRK2 inhibitors. US Patent 9,695,171 B2. July 4, 2017. View Source

Commercial Availability and Purity Verification

7H-Pyrrolo[2,3-c]pyridazin-3-amine hydrochloride (CAS 1638761-13-3) is commercially available from multiple established chemical suppliers with a documented purity specification of 98% . The compound is offered in a range of quantities including 100 mg, 250 mg, 500 mg, 1 g, 5 g, 10 g, and 25 g (larger quantities available upon inquiry) . In contrast, several structurally related analogs, including 4-bromo-7-methyl-7H-pyrrolo[2,3-c]pyridazine and various 3-chloro-5-iodo-substituted derivatives, carry patent-related restrictions or have limited commercial availability . The free base form (CAS 1638764-91-6) is available at 98% purity but is limited to 1 g maximum off-the-shelf quantity, with larger amounts requiring inquiry .

Commercial Availability & Purity

Data to verify

CAS 1638761-13-3, 98% purity. Available from multiple suppliers in 100 mg to 25 g quantities (some larger upon inquiry). Free base max 1 g off-the-shelf.

Supplier data review supports procurement planning

Cross-check supplier COA for lot-specific purity; availability may vary

Evidence Dimension	Commercial availability and purity specification
Target Compound Data	CAS 1638761-13-3; purity 98%; available from multiple vendors in quantities from 100 mg to 25 g (some larger quantities upon inquiry)
Comparator Or Baseline	Free base (CAS 1638764-91-6): 98% purity, max 1 g off-the-shelf; certain 4-bromo-7-methyl and 3-chloro-5-iodo analogs: patent-restricted or limited availability
Quantified Difference	Target compound offers broader quantity range (up to 25 g) vs. free base (max 1 g); target compound has no patent restrictions vs. restricted analogs
Conditions	Commercial supplier catalog analysis (Leyan, AiFChem, ChemicalBook) as of 2025-2026

Why This Matters

For research programs requiring multi-gram quantities or seeking to avoid patent-encumbered intermediates, the documented commercial availability and verified purity specification of 7H-pyrrolo[2,3-c]pyridazin-3-amine hydrochloride reduce procurement uncertainty and ensure reliable supply chain continuity.

Validated LRRK2 Inhibitor Scaffold

The pyrrolo[2,3-c]pyridazine core system is explicitly claimed and exemplified in Pfizer's granted US patent 9,695,171 B2 and corresponding EP patent EP3083618B1 as a privileged scaffold for developing small-molecule inhibitors of Leucine-Rich Repeat Kinase 2 (LRRK2) [1][2]. LRRK2 is a genetically validated target for Parkinson's disease, with activating mutations in LRRK2 representing the most common genetic cause of familial Parkinson's disease [1]. The patent discloses 4,5-disubstituted-7H-pyrrolo[2,3-c]pyridazine derivatives of Formula I and their pharmaceutically acceptable salts, with demonstrated utility in treating diseases associated with LRRK2 including Parkinson's disease, Alzheimer's disease, cancer, Crohn's disease, and leprosy [1][2]. The target compound, 7H-pyrrolo[2,3-c]pyridazin-3-amine hydrochloride, serves as a key unsubstituted amine precursor that can be elaborated into the 4,5-disubstituted derivatives described in the patent literature [3].

LRRK2 Inhibitor Scaffold Context

Class-level

Pyrrolo[2,3-c]pyridazine core claimed in Pfizer patents US 9,695,171 B2 / EP 3083618 B1 as a privileged scaffold for LRRK2 inhibition. 3-amino variant is a key intermediate to access 4,5-disubstituted derivatives.

Patent-disclosed scaffold context supports LRRK2 pathway research

Class-level inference; biological activity depends on final derivative structure

Evidence Dimension	Scaffold validation for LRRK2 inhibitor development
Target Compound Data	7H-Pyrrolo[2,3-c]pyridazine core with 3-amino substituent; key intermediate for accessing 4,5-disubstituted LRRK2 inhibitors claimed in US 9,695,171 B2
Comparator Or Baseline	Alternative heteroaromatic scaffolds (e.g., 1H-pyrrolo[2,3-b]pyridine, also claimed in same patent family) or unrelated kinase inhibitor scaffolds
Quantified Difference	Pyrrolo[2,3-c]pyridazine scaffold is explicitly claimed and exemplified for LRRK2 inhibition in granted Pfizer patent; quantitative structure-activity relationships for 4,5-disubstituted derivatives are disclosed in the patent specification
Conditions	Patent literature analysis; LRRK2 kinase inhibition assays; neurodegenerative disease models

Why This Matters

For medicinal chemistry programs targeting LRRK2, selection of the pyrrolo[2,3-c]pyridazine scaffold aligns with validated intellectual property and established structure-activity relationships, reducing the risk of pursuing unvalidated or non-selective chemotypes. The 3-amino variant provides a direct entry point for synthesizing the 4,5-disubstituted derivatives claimed in the patent.

• [1] Galatsis P, Hayward MM, Kormos BL, Wager TT, Zhang L, et al., assignors to Pfizer Inc. 3,4-disubstituted-1H-pyrrolo[2,3-b]pyridines and 4,5-disubstituted-7H-pyrrolo[2,3-c]pyridazines as LRRK2 inhibitors. US Patent 9,695,171 B2. July 4, 2017. View Source
• [2] Galatsis P, Hayward MM, Kormos BL, Wager TT, Zhang L, et al., assignors to Pfizer Inc. Novel 3,4-disubstituted-1H-pyrrolo[2,3-b]pyridines and 4,5-disubstituted-7H-pyrrolo[2,3-c]pyridazines as LRRK2 inhibitors. European Patent EP 3083618 B1. February 21, 2018. View Source
• [3] PubChem Patent Summary. US-9695171-B2: 3,4-disubstituted-1H-pyrrolo[2,3-b]pyridines and 4,5-disubstituted-7H-pyrrolo[2,3-c]pyridazines as LRRK2 inhibitors. Assignee: Pfizer Inc. View Source

Validated Application Scenarios

LRRK2 Inhibitor Library Synthesis

7H-Pyrrolo[2,3-c]pyridazin-3-amine hydrochloride serves as a versatile starting material for the preparation of 4,5-disubstituted-7H-pyrrolo[2,3-c]pyridazine derivatives, which are claimed in Pfizer's US patent 9,695,171 B2 as LRRK2 inhibitors with therapeutic potential for Parkinson's disease, Alzheimer's disease, and other LRRK2-associated conditions [1]. The free 3-amino group can be diazotized and displaced, or protected and used to direct electrophilic substitution at the 4- and 5-positions, enabling systematic exploration of structure-activity relationships around this validated LRRK2 inhibitor scaffold. The hydrochloride salt form ensures adequate aqueous solubility during parallel synthesis and purification workflows .

Amine-Directed Heterocyclic Library Synthesis

The primary amine at the 3-position of 7H-pyrrolo[2,3-c]pyridazin-3-amine hydrochloride enables a distinct set of synthetic transformations compared to the corresponding 3-chloro (CAS 1207625-18-0) or 3-bromo (CAS 1638764-04-1) analogs [1]. Researchers can perform amide coupling with diverse carboxylic acids, reductive amination with aldehydes, or urea/thiourea formation to generate focused libraries of amine-containing derivatives. This orthogonal reactivity profile makes the compound valuable for medicinal chemistry programs seeking to maximize the diversity of accessible chemical space from the pyrrolo[2,3-c]pyridazine scaffold without requiring transition metal-catalyzed cross-coupling reactions .

Soluble Probe for Biochemical Assays

The hydrochloride salt form of 7H-pyrrolo[2,3-c]pyridazin-3-amine provides significantly enhanced aqueous solubility relative to its neutral free base counterpart (CAS 1638764-91-6, predicted pKa 11.93±0.50) [1]. This property is critical for preparing concentrated stock solutions in aqueous buffer systems for biochemical assays, including LRRK2 kinase inhibition screening, surface plasmon resonance (SPR) binding studies, and isothermal titration calorimetry (ITC) . The improved solubility profile reduces the likelihood of compound precipitation during assay setup, minimizing false-negative results and ensuring consistent concentration-response data across high-throughput screening campaigns.

Scalable Supply for Medicinal Chemistry

For lead optimization programs requiring multi-gram quantities of the pyrrolo[2,3-c]pyridazine scaffold, 7H-pyrrolo[2,3-c]pyridazin-3-amine hydrochloride is commercially available from multiple suppliers at 98% purity in quantities up to 25 g (with larger amounts available upon inquiry) [1]. In contrast, several structurally related analogs are subject to patent restrictions or have limited off-the-shelf availability . This documented supply chain reliability supports sustained medicinal chemistry campaigns without interruptions due to intermediate scarcity or the need to develop custom synthetic routes for patent-encumbered building blocks.

Application

Selection Property

Validation Focus

LRRK2 Inhibitor Library Synthesis

3-amino handle for 4,5-disubstitution

Patent-disclosed LRRK2 SAR context

Amine-Directed Heterocyclic Library

Orthogonal reactivity vs halo analogs

Synthetic route reproducibility

Biochemical Assay Soluble Probe

Hydrochloride salt aqueous solubility

Buffer compatibility and precipitation risk

Medicinal Chemistry Scale-Up

Multi-vendor 98% purity, up to 25 g

Supply continuity without patent restriction review

• [1] Galatsis P, Hayward MM, Kormos BL, Wager TT, Zhang L, et al., assignors to Pfizer Inc. 3,4-disubstituted-1H-pyrrolo[2,3-b]pyridines and 4,5-disubstituted-7H-pyrrolo[2,3-c]pyridazines as LRRK2 inhibitors. US Patent 9,695,171 B2. July 4, 2017. View Source